Cas no 2869-10-5 (Dibenzo[b,def]triphenylene,12-methyl-)

• Product Name: Dibenzo[b,def]triphenylene,12-methyl-
• CAS No: 2869-10-5
• MF: C₂₅H₁₆
• MW: 316.394546508789
• CID: 272583
• PubChem ID: 17874
• Update Time: 2025-04-19

Dibenzo[b,def]triphenylene,12-methyl- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,def]triphenylene,12-methyl-
• BRN 2535142
• DTXSID50182845
• 2869-10-5
• 6-Methylnaphtho(1,2,3,4-def)chrysene
• 3'-Methyl-1,2:4,5-dibenzopyrene
• 4-05-00-02807 (Beilstein Handbook Reference)
• NAPHTHO(1,2,3,4-def)CHRYSENE, 6-METHYL-

• Inchi： 1S/C25H16/c1-15-9-11-19-20-8-4-6-16-10-12-21-18-7-3-2-5-17(18)14-23(22(19)13-15)25(21)24(16)20/h2-14H,1H3
• InChI Key： BQMIUTSTUJZJMF-UHFFFAOYSA-N
• SMILES： C12C3=CC=C4C=CC=C(C5C=CC(C)=CC=5C1=CC1C=CC=CC3=1)C=24

Computed Properties

• Exact Mass: 316.12528
• Monoisotopic Mass: 316.125201
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 25
• Rotatable Bond Count: 0
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 7.6

Experimental Properties

• Density: 1.1569 (estimate)
• Boiling Point: 390.82°C (rough estimate)
• Flash Point: 288.8°C
• Refractive Index: 1.8430 (estimate)
• PSA: 0